Cas no 193952-11-3 (5-[(4-fluorophenyl)amino]-5-oxopentanoic acid)
![5-[(4-fluorophenyl)amino]-5-oxopentanoic acid structure](https://ossimg.kuujia.com/scimg/194000/193952-11-3x500.png)
193952-11-3 structure
Product Name:5-[(4-fluorophenyl)amino]-5-oxopentanoic acid
CAS No:193952-11-3
MF:C11H12FNO3
MW:225.216286659241
CID:875957
PubChem ID:765145
Update Time:2025-04-19
5-[(4-fluorophenyl)amino]-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(4-fluorophenyl)amino]-5-oxopentanoic acid
- 5-(4-fluoroanilino)-5-oxopentanoic acid
- 4-[(4-fluorophenyl)carbamoyl]butanoic Acid
- AC1LG4R7
- AC1Q75CT
- CBKinase1_000251
- CBKinase1_012651
- CTK4E1398
- MolPort-001-837-666
- Oprea1_876736
- SureCN3139569
-
- Inchi： 1S/C11H12FNO3/c12-8-4-6-9(7-5-8)13-10(14)2-1-3-11(15)16/h4-7H,1-3H2,(H,13,14)(H,15,16)
- InChI Key： BBDJNGOBAANARV-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)NC(CCCC(=O)O)=O
Computed Properties
- Exact Mass: 225.08000
- Monoisotopic Mass: 225.08012141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.40000
- LogP: 2.09210
5-[(4-fluorophenyl)amino]-5-oxopentanoic acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
5-[(4-fluorophenyl)amino]-5-oxopentanoic acid Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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